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Compound of Interest

Compound Name: 1-Methoxy-3-methylcyclohexane

Cat. No.: B2764925 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Methoxy-3-methylcyclohexane

Disclaimer: Specific safety data for 1-Methoxy-3-methylcyclohexane is not readily available.

This guide is compiled from information on structurally similar compounds, including ethers and

methylcyclohexane, to provide a comprehensive overview of potential hazards and

recommended safety precautions. Researchers should handle this compound with caution and

perform a thorough risk assessment before use.

Introduction
1-Methoxy-3-methylcyclohexane is a chemical compound with the formula C8H16O.[1][2][3]

As a substituted cyclohexane ether, its handling requires an understanding of the hazards

associated with both ethers and cyclic alkanes. This guide provides a detailed overview of the

known and anticipated safety and handling precautions for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Based on the hazard profiles of similar compounds, 1-Methoxy-3-methylcyclohexane is

anticipated to be a flammable liquid that may cause skin irritation and drowsiness or dizziness.

[4][5] Ethers are known to form explosive peroxides upon exposure to air and light.[6][7][8]

Anticipated GHS Hazard Statements:
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Highly flammable liquid and vapor.[4][9]

May be fatal if swallowed and enters airways.[5]

Causes skin irritation.[10]

May cause drowsiness or dizziness.[5]

May form explosive peroxides.[6][7][8]

Toxic to aquatic life with long-lasting effects.[11]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below.

Property Value Source

Molecular Formula C8H16O [1][2][3]

Molecular Weight 128.21 g/mol [2][3]

Appearance No data available

Boiling Point
~101 °C (for

Methylcyclohexane)

Melting Point
~ -126 °C (for

Methylcyclohexane)

Density
~ 0.77 g/cm³ (for

Methylcyclohexane)

Vapor Pressure No data available

Flash Point No data available (likely low)

Autoignition Temperature ~ 160°C (for Diethyl Ether) [8]

Solubility No data available
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Handling and Storage
Safe Handling Protocol
Objective: To outline the standard operating procedure for the safe handling of 1-Methoxy-3-
methylcyclohexane to minimize exposure and risk.

Methodology:

Engineering Controls: All work with 1-Methoxy-3-methylcyclohexane should be conducted

in a certified chemical fume hood to minimize the inhalation of vapors.[8][12] Ensure that an

eyewash station and safety shower are readily accessible.[8][13]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Wear chemically resistant gloves. Nitrile gloves may offer splash

protection but should be changed immediately upon contamination. For prolonged contact,

consider thicker gloves such as PVA or Teflon.[7][12]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

[7]

Dispensing: Use only non-sparking tools and explosion-proof equipment.[11] Ground and

bond containers when transferring the liquid to prevent static discharge.[11][14] Keep

containers tightly closed when not in use.[11][13]

Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[11][13] Do

not eat, drink, or smoke in areas where this chemical is handled.

Storage Protocol
Objective: To ensure the safe storage of 1-Methoxy-3-methylcyclohexane, preventing fire,

peroxide formation, and degradation.

Methodology:
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Location: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area designated for flammable liquids.[4][6][11]

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[11]

Store separately from strong oxidizing agents, acids, and bases.[7][14]

Peroxide Formation: As an ether, this compound may form explosive peroxides.[6][7]

Containers should be dated upon receipt and upon opening. Test for the presence of

peroxides periodically and before distillation or evaporation. Dispose of containers within one

year of opening.[7]

Container Integrity: Never open a dented or compromised container.[8]

Emergency Procedures
First Aid Measures
Objective: To provide immediate care to an individual exposed to 1-Methoxy-3-
methylcyclohexane.

Methodology:

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[9][11]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek medical attention if irritation persists.[4][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention. Aspiration into the lungs can cause severe damage.[5]

[11][14]

Spill and Leak Protocol
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Objective: To safely contain and clean up a spill of 1-Methoxy-3-methylcyclohexane.

Methodology:

Immediate Actions: Evacuate the area and eliminate all ignition sources.[6][14] Ventilate the

area.

Containment: For small spills, use an inert absorbent material such as sand or vermiculite.

Do not use combustible materials like sawdust.[6]

Cleanup: Carefully collect the absorbed material into a suitable, sealed container for

disposal.[6][13] Use non-sparking tools for cleanup.

Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.[13]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. This material may be

classified as a hazardous waste due to its flammability.[5][13] Collect waste in a properly

labeled, sealed container and arrange for pickup by a licensed hazardous waste disposal

company.
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Caption: Safe handling workflow for 1-Methoxy-3-methylcyclohexane.
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Caption: Hazards and corresponding personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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